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Compound of Interest

Compound Name: 1,4-Benzenedimethanol-d4

Cat. No.: B118106

This guide provides essential safety and logistical information for the proper disposal of 1,4-
Benzenedimethanol-d4, catering to researchers, scientists, and drug development
professionals. The following procedures are designed to ensure safe handling and compliance
with environmental regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1] Handle the
material in a well-ventilated area to avoid inhalation of any dust or fumes.[2] In case of a spill,
prevent the material from entering drains, waterways, or soil.[1] Spills should be carefully swept
up or absorbed with an inert material and placed into a designated, sealed container for
disposal.[1][2][3]

Disposal Plan: Step-by-Step Protocol

1. Waste Classification and Segregation:

« Initial Assessment: Chemical waste generators must first determine if the 1,4-
Benzenedimethanol-d4 waste is classified as hazardous.[1][2] This determination should be
made in accordance with US EPA guidelines (40 CFR 261.3) as well as state and local
regulations, which may be more stringent.[1][2]
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e Segregation: Do not mix 1,4-Benzenedimethanol-d4 waste with incompatible materials
such as strong oxidizing agents, acids, acid anhydrides, or acid chlorides.[2][3] Store the
waste in a dedicated, properly labeled container.

2. Containerization and Labeling:

o Container Selection: Use a container that is compatible with the chemical. The container
must be sealable to prevent leaks.

o Labeling: Clearly label the waste container as "Hazardous Waste" (or as required by your
institution) and include the chemical name: "1,4-Benzenedimethanol-d4". Also, indicate the
date of accumulation.

3. Storage:

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from the
incompatible materials mentioned above.[2][3] The storage area should be a designated
satellite accumulation area (SAA) for hazardous waste.

4. Final Disposal:

» Approved Facility: Arrange for the disposal of the waste through an approved and licensed
waste disposal contractor.[1] Do not attempt to dispose of this chemical down the drain or in
regular trash.[1]

o Empty Containers: Empty containers that held 1,4-Benzenedimethanol-d4 should be
treated as hazardous waste unless they have been triple-rinsed with a suitable solvent. The
rinsate from this cleaning process must also be collected and disposed of as hazardous
waste.[4] Do not reuse the containers.[1]

Quantitative Data Summary
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Parameter Value Reference
Melting Point 116 -119 °C [3]
Boiling Point 138 - 143 °C @ 1 mmHg [3]
Solubility Soluble in water [3]

) ) Strong oxidizing agents, acids,
Incompatible Materials ] ) ) )
acid anhydrides, acid chlorides

[2](3]

Hazardous Decomposition Carbon monoxide, Carbon

Products dioxide

[2](3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,4-

Benzenedimethanol-d4.
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Start: 1,4-Benzenedimethanol-d4 Waste GenemtD

Classify Waste
(Consult 40 CFR 261.3, state, and local regulations)

Non-Hazardous Hazardous

Treat as Hazardous Waste

Dispose as Non-Hazardous Waste
(Follow institutional guidelines)

Segregate from Incompatibles
(Oxidizers, Acids, etc.)

Place in Labeled, Sealed Container
Store in Designated Satellite Accumulation Area

Arrange for Pickup by Approved Waste Disposal Contractor

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for 1,4-Benzenedimethanol-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118106#1-4-benzenedimethanol-d4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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